2-[(1,4-Dioxan-2-yl)methyl]-3,3,3-trifluoropropanoic acid

• IUPAC Name: 2-(1,4-dioxan-2-ylmethyl)-3,3,3-trifluoropropanoic acid
• InChI: InChI=1S/C8H11F3O4/c9-8(10,11)6(7(12)13)3-5-4-14-1-2-15-5/h5-6H,1-4H2,(H,12,13)
• InChI Key: WQIKSOQPKGGKRQ-UHFFFAOYSA-N
• Canonical SMILES: C1COC(CO1)CC(C(=O)O)C(F)(F)F
• Molecular Formula: C8H11F3O4
• Molecular Weight: 228.17 g/mol

Description

2-[(1,4-Dioxan-2-yl)methyl]-3,3,3-trifluoropropanoic acid is a synthetic compound that has gained significant attention in scientific research. This compound has unique properties that make it useful in various applications, including pharmaceuticals, agrochemicals, and materials science. Additionally, we will provide a list of possible future directions for research.

Scientific Research Applications

1. Herbicide Toxicity and Environmental Impact

2,4-Dichlorophenoxyacetic acid (a compound related to the query chemical) has been extensively studied for its use as a herbicide in agricultural and urban activities. It's known for its ability to control pests and its tendency to reach natural environments either directly or indirectly. Studies have delved into the specifics of its toxicity, mutagenicity, and the environmental impact, pointing out its presence in water sources and its potential lethal effects on non-target organisms. These findings underscore the importance of understanding the environmental fate, behavior, and eco-toxicological effects of such compounds (Zuanazzi, Ghisi, & Oliveira, 2020).

2. Sorption to Soil and Environmental Fate

Research has also focused on the sorption behavior of 2,4-D and related compounds in the soil, shedding light on how these compounds interact with soil organic matter and minerals. Understanding the sorption dynamics is crucial for predicting the environmental fate of these herbicides and their long-term impact on ecosystems (Werner, Garratt, & Pigott, 2012).

3. Water Contamination and Public Health Concerns

The presence of 1,4-Dioxane, a compound structurally similar to the query chemical, in drinking water supplies has raised significant public health concerns. Its persistence in the environment and potential carcinogenicity highlight the need for effective remediation strategies and a deeper understanding of its health impacts (Godri Pollitt et al., 2019).